![molecular formula C11H16ClNO3 B1458566 (S)-6-(2-Methylamino-propyl)-benzo[1,3]dioxol-4-ol hydrochloride CAS No. 1965314-65-1](/img/structure/B1458566.png)
(S)-6-(2-Methylamino-propyl)-benzo[1,3]dioxol-4-ol hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the benzodioxol ring, possibly through a condensation reaction of a catechol with a suitable dihalide. The 2-methylamino-propyl side chain could be introduced through a nucleophilic substitution reaction .Chemical Reactions Analysis
The compound contains several functional groups that could undergo various chemical reactions. The hydroxyl group could be involved in condensation or substitution reactions. The amine could undergo reactions typical for amines, such as acylation or alkylation .Scientific Research Applications
Environmental Chemistry
Lastly, the environmental fate of such compounds is of great interest. Studies could focus on its biodegradation, persistence in ecosystems, and potential as an environmental contaminant.
This analysis is based on the structural and chemical properties of the compound, and the actual applications may vary. For detailed chemical properties and further information, resources like ChemicalBook can be consulted . It’s important to note that the safety, risk, hazard, and MSDS information should be thoroughly reviewed before handling the compound in any research setting .
properties
IUPAC Name |
6-[(2S)-2-(methylamino)propyl]-1,3-benzodioxol-4-ol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3.ClH/c1-7(12-2)3-8-4-9(13)11-10(5-8)14-6-15-11;/h4-5,7,12-13H,3,6H2,1-2H3;1H/t7-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMMMAYRXDIZLDL-FJXQXJEOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC(=C2C(=C1)OCO2)O)NC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CC1=CC(=C2C(=C1)OCO2)O)NC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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